3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one

• IUPAC Name: 12-bromo-10-(3-methylpiperidin-1-yl)-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• InChI: InChI=1S/C20H17BrN2O2/c1-11-5-4-8-23(10-11)15-9-14(21)18-17-16(15)19(24)12-6-2-3-7-13(12)20(17)25-22-18/h2-3,6-7,9,11H,4-5,8,10H2,1H3
• InChI Key: WPXMMIFBWKTYKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=C3C4=C(C5=CC=CC=C5C3=O)ON=C4C(=C2)Br
• Molecular Formula: C20H17BrN2O2
• Molecular Weight: 397.3 g/mol

Description

3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a derivative of anthraquinone and has been synthesized using various methods.

Scientific Research Applications

3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one has been used in various scientific research applications. One of the major applications of this compound is in the field of cancer research. Studies have shown that this compound has antitumor activity and can inhibit the growth of cancer cells. It has also been used in the development of new drugs for the treatment of cancer.

Mechanism of Action

The mechanism of action of 3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one is not fully understood. However, studies have shown that it inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one has biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer cells and reduce tumor size in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one in lab experiments is its high purity and stability. This makes it easy to use in experiments and ensures reproducibility of results. However, one of the limitations of using this compound is its toxicity. It can be toxic to cells and animals at high concentrations, which can affect the results of experiments.

Future Directions

There are several future directions for the use of 3-bromo-5-(3-methylpiperidin-1-yl)-6H-anthra[1,9-cd]isoxazol-6-one in scientific research. One of the directions is the development of new drugs for the treatment of cancer. Studies have shown that this compound has antitumor activity and can inhibit the growth of cancer cells. Another direction is the study of its mechanism of action, which is not fully understood. Further studies are needed to elucidate the molecular mechanisms involved in the antitumor activity of this compound. Additionally, the use of this compound in combination with other drugs for the treatment of cancer is an area that requires further investigation.